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Compound of Interest

Compound Name: N-Phthaloyl-I-glutamic anhydride

Cat. No.: B044633

For Researchers, Scientists, and Drug Development Professionals

N-Phthaloyl-I-glutamic anhydride is a pivotal molecule in synthetic organic chemistry, serving
as a protected and activated form of I-glutamic acid. Its unique structural features make it an
invaluable building block in the synthesis of peptides, pharmaceuticals, and other biologically
active compounds. This technical guide provides an in-depth exploration of its core chemistry,
including its synthesis, physicochemical properties, and key reactive characteristics, presented
with a focus on practical application and experimental detail.

Physicochemical and Spectroscopic Data

The intrinsic properties of N-Phthaloyl-I-glutamic anhydride are critical for its handling,
characterization, and application in synthesis. The following tables summarize key quantitative
data for this compound.

Table 1: Physical and Chemical Properties
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Property Value Reference
Molecular Formula C13H9oNOs [1112]
Molecular Weight 259.21 g/mol [1][2]
Appearance White to off-white solid/powder

Melting Point 197-201 °C [3]

Purity >99%

Slightly soluble in water;
Solubility Soluble in organic solvents like

ethanol and acetone

2-[(3S)-2,6-dioxooxan-3-
IUPAC Name o ] [1]
yllisoindole-1,3-dione

Table 2: Spectroscopic Data

Technique Data Reference

5: 8.00-7.89 (m, 4H), 5.48 (dd,
J=13.0, 5.8 Hz, 1H), 3.17-

1H NMR (DMSO-ds, 600 MHz)  3.07 (m, 1H), 3.03-2.92 (m, [4]
1H), 2.68-2.55 (m, 1H), 2.19-
2.07 (m, 1H)

0:167.18, 166.77, 166.11,
13C NMR (DMSO-ds, 151 MHz)  135.52, 131.58, 124.09, 48.15, [4]
29.92, 20.87

Major fragments (m/z): 104,
Mass Spectrometry 145 173, 186 [1]

Synthesis and Key Reactions

N-Phthaloyl-I-glutamic anhydride is a key intermediate in the synthesis of various molecules,
including y-glutamyl amides and, notably, thalidomide.[5][6][7] Its synthesis involves the

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/N-Phthaloyl-l-glutamic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phthaloyl-DL-glutamic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phthaloyl-l-glutamic-anhydride
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phthaloyl-DL-glutamic-anhydride
https://www.sigmaaldrich.com/HK/zh/product/aldrich/296635
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phthaloyl-l-glutamic-anhydride
https://www.chemicalbook.com/synthesis/n-phthaloyl-dl-glutamic-anhydride.htm
https://www.chemicalbook.com/synthesis/n-phthaloyl-dl-glutamic-anhydride.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-Phthaloyl-l-glutamic-anhydride
https://www.benchchem.com/product/b044633?utm_src=pdf-body
https://www.researchgate.net/publication/259479691_N-Phthaloyl-L-Glutamic_anhydride_A_chiral_g-L-Glutamyl_transfer_reagent
https://pubs.acs.org/doi/abs/10.1021/acs.oprd.9b00122
https://en.wikipedia.org/wiki/Thalidomide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

protection of the amino group of I-glutamic acid with a phthaloyl group, followed by
intramolecular cyclization to form the anhydride.

Synthesis of N-Phthaloyl-I-glutamic Anhydride

The synthesis of N-Phthaloyl-I-glutamic anhydride can be achieved through several
methods. A common and efficient laboratory-scale procedure involves the reaction of N-
Phthaloyl-I-glutamic acid with a dehydrating agent such as acetic anhydride.

L-Glutamic Acid Protection

g N-Phthaloyl-l-glutamic Acid Cyclization

A

Phthalic Anhydride
o N-Phthaloyl-I-glutamic Anhydride

Acetic Anhydride
(Dehydrating Agent)

Click to download full resolution via product page

Caption: Synthesis of N-Phthaloyl-I-glutamic anhydride.

Experimental Protocol: Synthesis from N-Phthaloyl-I-
glutamic Acid

This protocol is based on a method involving acetic anhydride for cyclization.[8]

Materials:

N-Phthaloyl-I-glutamic Acid

Acetic Anhydride (98.5% pure)

Cold Ether

Nitrogen gas supply
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e Heating apparatus
o Filtration apparatus
e Desiccator
Procedure:

o A mixture of N-Phthaloyl-I-glutamic acid (3g, 0.0108 mol) and acetic anhydride (10mL,
0.1042 mol) is heated at 90°C for 30 minutes under a nitrogen atmosphere.

e An opalescent solution will appear shortly after heating begins.
e The reaction mixture is then cooled in a freezer for 3 hours.

o The resulting precipitate is filtered, washed with cold ether, and dried in a desiccator for 5
days to yield N-Phthaloyl-I-glutamic anhydride.

Role in Peptide Synthesis and Drug Development

N-Phthaloyl-I-glutamic anhydride serves as a crucial reagent in the synthesis of y-glutamyl
peptides.[5][9] The anhydride's regioselectivity allows for the preferential attack at the y-
carbonyl group by amines and amino acid esters, leading to the formation of y-glutamyl
amides.[9] This is a key step in the synthesis of various biologically active molecules and is an
area of interest in drug development.[10][11]

Regioselective Acylation

The reaction of N-Phthaloyl-I-glutamic anhydride with an amine, such as 4-(octyloxy)aniline,
in the presence of a catalyst like pyridine, demonstrates its utility in forming specific amide
bonds.
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Caption: Regioselective acylation using N-Phthaloyl-I-glutamic anhydride.

Experimental Protocol: Synthesis of N-Phthaloyl-y-I-
glutamyl Amide

This protocol details the regioselective acylation of an amine with N-Phthaloyl-I-glutamic
anhydride.[8]

Materials:

N-Phthaloyl-I-glutamic Anhydride
o 4-(octyloxy)aniline

¢ Pyridine

e Chloroform

e Ether

* Nitrogen gas supply

+ Heating and stirring apparatus

 Rotary evaporator
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« Filtration apparatus
o Desiccator
Procedure:

o A suspension of N-Phthaloyl-lI-glutamic anhydride (2.59g, 0.001 mol) and a catalytic
amount of pyridine in 20 mL of chloroform is heated at 50°C under a nitrogen atmosphere.

o A solution of 4-(octyloxy)aniline (2.21g, 0.001 mol) in 10 mL of chloroform is added slowly,
dropwise, over a period of 1 hour.

e The solution is then stirred for 3 hours under reflux.

 After being kept for 24 hours at room temperature, the solvent is removed under reduced
pressure.

e The residue is triturated with ether, filtered off, washed with cold ether, and dried in a
desiccator to yield the N-Phthaloyl-y-I-glutamyl amide.

Safety and Handling

N-Phthaloyl-I-glutamic anhydride is a reactive chemical that requires careful handling. It is
advisable to use appropriate personal protective equipment (PPE), including gloves, eye
protection, and a dust mask, and to work in a well-ventilated area.[3] The compound should be
stored in a cool, dry place and contact with water, strong bases, and alcohols should be
avoided.

Conclusion

N-Phthaloyl-I-glutamic anhydride is a versatile and valuable reagent in organic synthesis,
particularly for the preparation of peptides and other complex organic molecules. Its well-
defined chemical properties and reactivity, coupled with established synthetic protocols, make it
an essential tool for researchers and professionals in the fields of chemistry and drug
development. A thorough understanding of its fundamental chemistry is paramount for its
effective and safe utilization in the laboratory and beyond.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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